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Compound of Interest

Compound Name: Europium;chloride
CAS No.: 37346-48-8
Cat. No.: B15927364

Get Quote

\ J

The following tables summarize the key thermochemical data for anhydrous Europium (l1)
chloride and Europium (I11) chloride. This data is crucial for understanding the stability,
reactivity, and energy changes associated with these compounds.

Table 1: Thermochemical Properties of Europium (ll)
Chloride (EuClz2) at 298.15 K
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Property Value Units
Molar Mass 222.87[1] g/mol
Standard Molar Enthalpy of

) -812[1] kJ/mol
Formation (AfH°®)
Standard Molar Entropy (S°) 170[1] J/(mol-K)
Molar Heat Capacity (Cp) 76[1] J/(mol-K)
Enthalpy of Fusion (AfusH) 18.7 (at 1125 K)[2][3] kJ/mol
Enthalpy of Vaporization

246[1] kJ/mol

(AvapH)
Enthalpy of Phase Transition 11.5 (at 1014 K)[2][3] kJ/mol
Melting Point ~731-852 °C
Boiling Point ~2060-2190 °C

Table 2: Thermochemical Properties of Europium (lll)

Chloride (FuClz) at 29815 K

Property Value Units
Molar Mass 258.32[4][5][6] g/mol
Standard Molar Enthalpy of

) -939[7] kJ/mol
Formation (AfH°®)
Standard Molar Entropy (S°) 127[7] J/(mol-K)

~623-632 (decomposes)[4][5]

Melting Point
[8]

Note on EuCls Melting Point: There are discrepancies in the literature regarding the melting
point of EuCls, with some sources reporting decomposition at around 623-632°C[4][5][7][8],
while others indicate a melting point of 850°C.[6][9]
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The hexahydrated form, EuCls-6H20, is a white crystalline solid with a molar mass of 366.41
g/mol .[4][8][9][10] Upon heating, it does not simply lose water to form the anhydrous chloride
but instead may form an oxychloride.[10]

Experimental Protocols

The determination of the thermochemical data presented above relies on precise experimental
techniques. Below are summaries of the key methodologies cited in the literature.

Synthesis of Anhydrous Europium Chlorides

e Anhydrous EuCls: A common and reliable method for preparing anhydrous EuCls is the
"ammonium chloride route".[10][11] This process involves heating either europium oxide
(Euz20s) or hydrated europium chloride (EuCls-6H20) with ammonium chloride to
approximately 230°C.[10] This forms an intermediate, (NH4)2[EuCls], which then thermally
decomposes to yield anhydrous EuCls.[10] Alternatively, anhydrous EuCls can be
synthesized by heating the hydrated form with an excess of thionyl chloride.[4]

e Anhydrous EuClz: Europium (1) chloride is typically produced through the reduction of
Europium (1) chloride.[10] This is achieved by heating anhydrous EuCls in a stream of
hydrogen gas.[1][12]

Calorimetry

 Differential Scanning Calorimetry (DSC): This is a primary technigue used for measuring the
heat capacity and enthalpies of phase transitions. For EuCls, DSC has been employed to
measure its heat capacity from 300 K up to its melting temperature.[13][14] For EuClz, DSC
was used to determine the temperature and enthalpy of both its phase transition and fusion,
as well as to measure its heat capacity over a temperature range of 306 K to 1085 K.[2][3]
The heat capacity of solid EuClz in the temperature range of 306-900 K can be described by
the linear equation: C_p_ =(68.27 + 0.0255 T/K) J mol~*K~1.[3]

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the experimental determination of
thermochemical data for a solid compound like Europium chloride.
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Caption: Workflow for determining thermochemical properties.
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Gibbs Free Energy

The Gibbs free energy (G) is a fundamental thermodynamic potential that can be used to
determine the spontaneity of a process. The change in Gibbs free energy (AG) for a reaction at
a given temperature (T) can be calculated from the changes in enthalpy (AH) and entropy (AS)
using the following equation:

AG® = AH° - TAS°[15][16]

A negative value for AG® indicates that a reaction is thermodynamically favorable under
standard conditions.[16] For instance, the Gibbs free energy changes for the reduction of EuCls
to EuClz have been studied to understand the equilibrium of this reaction at different
temperatures.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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Contact our Ph.D. Support Team for a compatibility check
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